Cas no 1631775-14-8 (4-(2-Bromo-5-methylphenoxy)piperidine)

• Product Name: 4-(2-Bromo-5-methylphenoxy)piperidine
• CAS No: 1631775-14-8
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 5765738
• PubChem ID: 84712609
• Update Time: 2025-05-28

4-(2-Bromo-5-methylphenoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-5-methylphenoxy)piperidine
• 1631775-14-8
• EN300-1910712
• Piperidine, 4-(2-bromo-5-methylphenoxy)-
• 4-(2-Bromo-5-methylphenoxy)piperidine

• Inchi： 1S/C12H16BrNO/c1-9-2-3-11(13)12(8-9)15-10-4-6-14-7-5-10/h2-3,8,10,14H,4-7H2,1H3
• InChI Key： ZGDPYCHRAQRCFZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1OC1CCNCC1

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.321±0.06 g/cm3(Predicted)
• Boiling Point: 350.4±42.0 °C(Predicted)
• pka: 9.70±0.10(Predicted)

Additional information on 4-(2-Bromo-5-methylphenoxy)piperidine

Recent Advances in the Study of 4-(2-Bromo-5-methylphenoxy)piperidine (CAS: 1631775-14-8)

The compound 4-(2-Bromo-5-methylphenoxy)piperidine (CAS: 1631775-14-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 4-(2-Bromo-5-methylphenoxy)piperidine as a key intermediate in the synthesis of novel pharmacologically active molecules. Its unique structural features, including the bromo-methylphenoxy moiety and the piperidine ring, make it a versatile building block for the development of compounds targeting various biological pathways. Researchers have successfully utilized this compound in the synthesis of potential inhibitors for enzymes such as kinases and proteases, which are critical targets in cancer and inflammatory diseases.

In a study published in the Journal of Medicinal Chemistry, scientists explored the use of 4-(2-Bromo-5-methylphenoxy)piperidine in the development of selective serotonin reuptake inhibitors (SSRIs). The compound's ability to modulate neurotransmitter levels in the brain suggests its potential application in treating neurological disorders such as depression and anxiety. The study reported promising in vitro results, with the compound demonstrating high affinity for serotonin transporters and minimal off-target effects.

Another significant advancement involves the application of 4-(2-Bromo-5-methylphenoxy)piperidine in the field of oncology. A recent preclinical study investigated its incorporation into small-molecule inhibitors targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The results indicated that derivatives of this compound exhibited potent anti-proliferative activity against several cancer cell lines, with IC50 values in the nanomolar range. These findings underscore the compound's potential as a scaffold for developing next-generation anticancer agents.

Furthermore, the compound's pharmacokinetic properties have been a subject of investigation. A study published in Bioorganic & Medicinal Chemistry Letters evaluated the metabolic stability and bioavailability of 4-(2-Bromo-5-methylphenoxy)piperidine derivatives. The researchers found that certain structural modifications could enhance the compound's metabolic stability, thereby improving its drug-like properties. This insight is crucial for optimizing the compound's efficacy and safety profile in future drug development efforts.

In summary, 4-(2-Bromo-5-methylphenoxy)piperidine (CAS: 1631775-14-8) represents a promising chemical entity with diverse applications in medicinal chemistry. Its utility as a building block for synthesizing biologically active molecules, combined with its potential therapeutic benefits, makes it a valuable focus of ongoing research. Future studies should aim to further elucidate its mechanisms of action and explore its applicability in treating a broader range of diseases.